Cas no 946287-42-9 (1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 946287-42-9
• MF: C₁₉H₁₅FN₄O₃
• MW: 366.345807313919
• CID: 5506476
• PubChem ID: 26845044
• Update Time: 2025-07-16

1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS3525B11
• 946287-42-9
• 1-{2-[(2-fluorophenyl)amino]-2-oxoethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• F2877-0039
• 1-(2-((2-fluorophenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• 1-{[(2-fluorophenyl)carbamoyl]methyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H15FN4O3/c20-14-8-4-5-9-15(14)22-17(25)12-24-18(26)11-10-16(23-24)19(27)21-13-6-2-1-3-7-13/h1-11H,12H2,(H,21,27)(H,22,25)
• InChI Key： GNLZFANFAAEXHR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(CN1C(C=CC(C(NC2C=CC=CC=2)=O)=N1)=O)=O

Computed Properties

• Exact Mass: 366.11281852g/mol
• Monoisotopic Mass: 366.11281852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

Introduction to 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 946287-42-9)

1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 946287-42-9, belongs to the class of dihydropyridazine derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a 2-fluorophenyl group and a carbamoylmethyl moiety in its molecular structure imparts distinct chemical reactivity and biological potential, making it a subject of extensive research and development.

The structural framework of 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide consists of a pyridazine core, which is a heterocyclic aromatic compound characterized by a six-membered ring containing two nitrogen atoms. This core structure is further functionalized with an oxo group at the 6-position, a carbamoylmethyl group at the 1-position, and a phenyl group attached to the nitrogen atom at the 3-position. The N-phenyl substitution enhances the compound's solubility and stability, while the 2-fluorophenyl moiety introduces fluorine atoms, which are known to modulate metabolic pathways and improve pharmacokinetic properties.

In recent years, dihydropyridazine derivatives have been extensively studied for their potential applications in the treatment of various diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. The unique chemical properties of 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide make it an attractive candidate for further exploration in drug discovery. Specifically, the fluorine atom in the 2-fluorophenyl group can enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation. Additionally, the carbamoylmethyl group provides a site for further chemical modification, allowing for the development of more complex derivatives with tailored biological activities.

Recent studies have highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. These compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts due to the electronic effects of fluorine atoms. For instance, fluorine can induce electron-withdrawing effects, which can enhance the binding affinity of small molecules to their target proteins. This has been particularly observed in cases where fluorinated compounds are used as inhibitors or modulators of enzyme activity. The presence of a 2-fluorophenyl group in 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit similar advantages in terms of binding affinity and metabolic stability.

The oxo group at the 6-position of the pyridazine core contributes to the compound's overall electronic distribution and can influence its reactivity and interactions with biological targets. This structural feature is particularly relevant in cases where oxygen-containing heterocycles are known to play a crucial role in drug-receptor interactions. For example, oxo groups can participate in hydrogen bonding or form coordination complexes with metal ions, which can be essential for achieving high binding specificity and efficacy.

The N-terminal phenyl group in 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide provides another layer of complexity and functionality. Phenyl groups are commonly found in pharmaceutical compounds due to their ability to enhance solubility and improve pharmacokinetic profiles. Additionally, phenyl rings can serve as platforms for further derivatization, allowing chemists to explore a wide range of biological activities by introducing various substituents.

In conclusion, 1-{(2-fluorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 946287-42-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the 2-fluorophenyl, carbamoylmethyl, oxo, and N-terminal phenyl moieties, makes it an attractive candidate for further investigation into drug discovery and development. The compound's potential applications span multiple therapeutic areas, reflecting its versatility and promise as a lead molecule for novel therapeutic agents.